Cas no 82423-82-3 (1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester)

• Product name: 1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester
• CAS No: 82423-82-3
• MF: C₁₄H₁₉NO₂
• MW: 233.30616
• CID: 692090
• PubChem ID: 13457777

1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester
• benzyl azepane-3-carboxylate
• SCHEMBL10957606
• SGLCSHRBFLYTNQ-UHFFFAOYSA-N
• 82423-82-3
• 3-benzyloxycarbonylperhydroazepine
• DTXSID10541338

• Inchi： InChI=1S/C14H19NO2/c16-14(13-8-4-5-9-15-10-13)17-11-12-6-2-1-3-7-12/h1-3,6-7,13,15H,4-5,8-11H2
• InChI Key： SGLCSHRBFLYTNQ-UHFFFAOYSA-N
• SMILES： C1CCNCC(C1)C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2